Cas no 261-08-5 (6,7,8,9-Tetrahydro-11H-pyrido--chinazolin)

6,7,8,9-Tetrahydro-11H-pyrido--chinazolin structure

261-08-5 structure

Product Name:6,7,8,9-Tetrahydro-11H-pyrido--chinazolin

CAS No:261-08-5

Molecular Formula:C₁₂H₁₄N₂

Molecular Weight:186.253

CID:2061022

6,7,8,9-Tetrahydro-11H-pyrido--chinazolin Properties

Names and Identifiers

- 6,7,8,9-Tetrahydro-11H-pyrido--chinazolin
- 6,7,8,9-Tetrahydro-11H-pyrido-chinazolin
- 6,7,8,9-tetrahydro-11H-pyridoquinazoline
- 6,8,9,11-Tetrahydro-7H-pyrido[2,1-b]chinazolin
- 6,8,9,11-tetrahydro-7H-pyrido[2,1-b]quinazoline
- 6,8,9,11-Tetrahydro-7H-pyrido[2,1-b]quinazoline,
- 7,8,9,11-tetrahydro-6H-pyrido[2,1-b]quinazoline
- tetramethylenequinazoline
- +Expand
- InChIKey： PZRHMLTUOQZGFU-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14N2/c1-2-6-11-10(5-1)9-14-8-4-3-7-12(14)13-11/h1-2,5-6H,3-4,7-9H2
- SMILES： C1CCC2=Nc3ccccc3CN2C1 |t:3|

6,7,8,9-Tetrahydro-11H-pyrido--chinazolin Related Literature

1. Activity-based protein profiling reveals that secondary-carbon-centered radicals of synthetic 1,2,4-trioxolanes are predominately responsible for modification of protein targets in malaria parasites†

Chunyan Wei,Sheng Liu,Jin-Hui Zhao,Zi Ye,Shi-Shan Yu,Chong-Jing Zhang Chem. Commun., 2019,55, 9535-9538
2. A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†

Enhong Sheng,Shuangliu Zhou Green Chem., 2005,7, 683-686
3. Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy

Liqun Wang,Yiqing Wang,Arthur J. Ragauskas Analyst, 2012,137, 1319-1324
4. Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†

Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
5. Front cover

RSC Med. Chem., 2023,14, 1391-1392
6. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
7. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
8. Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770

Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
9. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
10. Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†

Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678

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